Cas no 1806475-57-9 (4-Fluoro-2-methylpyridine-3-acetic acid)

• Product Name: 4-Fluoro-2-methylpyridine-3-acetic acid
• CAS No: 1806475-57-9
• MF: C₈H₈FNO₂
• MW: 169.153025627136
• CID: 4906056
• Update Time: 2025-06-11

4-Fluoro-2-methylpyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-methylpyridine-3-acetic acid

• Inchi： 1S/C8H8FNO2/c1-5-6(4-8(11)12)7(9)2-3-10-5/h2-3H,4H2,1H3,(H,11,12)
• InChI Key： OURNGQOKZKBOIO-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C)C=1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• XLogP3: 0.8
• Topological Polar Surface Area: 50.2

Additional information on 4-Fluoro-2-methylpyridine-3-acetic acid

Recent Advances in the Study of 4-Fluoro-2-methylpyridine-3-acetic acid (CAS: 1806475-57-9)

4-Fluoro-2-methylpyridine-3-acetic acid (CAS: 1806475-57-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and medicinal chemistry. This compound, characterized by its unique pyridine core and acetic acid side chain, serves as a versatile building block for the synthesis of novel bioactive molecules. Recent studies have explored its utility in the design of enzyme inhibitors, receptor modulators, and other pharmacologically active agents.

One of the key areas of interest is the role of 4-Fluoro-2-methylpyridine-3-acetic acid in the development of anti-inflammatory and anticancer agents. Researchers have demonstrated that the fluorine substitution at the 4-position and the methyl group at the 2-position enhance the compound's metabolic stability and binding affinity to target proteins. These properties make it an attractive scaffold for the design of small-molecule therapeutics. Recent publications have highlighted its incorporation into lead compounds targeting cyclooxygenase-2 (COX-2) and histone deacetylases (HDACs), both of which are implicated in inflammatory and neoplastic diseases.

In addition to its pharmacological potential, 4-Fluoro-2-methylpyridine-3-acetic acid has been investigated for its synthetic versatility. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel synthetic route for this compound, optimizing yield and purity through a series of catalytic reactions. The study also explored its reactivity in cross-coupling reactions, which are pivotal for constructing complex molecular architectures. These advancements have streamlined the production of derivatives, enabling more efficient structure-activity relationship (SAR) studies.

Another significant development is the application of 4-Fluoro-2-methylpyridine-3-acetic acid in the field of radiopharmaceuticals. Researchers have utilized its fluorine moiety for the incorporation of radioactive isotopes, such as fluorine-18, for positron emission tomography (PET) imaging. This approach has been employed to track the distribution and metabolism of drug candidates in preclinical models, providing valuable insights into their pharmacokinetic profiles. A recent study in ACS Chemical Biology reported the successful labeling of a derivative with fluorine-18, demonstrating its potential as a diagnostic tool in oncology.

Despite these promising advancements, challenges remain in the optimization of 4-Fluoro-2-methylpyridine-3-acetic acid-based therapeutics. Issues such as off-target effects and bioavailability need to be addressed through further medicinal chemistry refinements. Ongoing research aims to elucidate the compound's interactions with biological targets at the atomic level, leveraging computational modeling and X-ray crystallography. These efforts are expected to yield more potent and selective drug candidates in the near future.

In conclusion, 4-Fluoro-2-methylpyridine-3-acetic acid (CAS: 1806475-57-9) represents a promising scaffold in chemical biology and drug discovery. Its unique structural features and diverse applications underscore its importance in contemporary research. As synthetic methodologies and biological evaluations continue to evolve, this compound is poised to play a pivotal role in the development of next-generation therapeutics.